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Compound of Interest

Compound Name: Voxtalisib

Cat. No.: B1684596

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, actionable guidance for the safe handling, operation, and
disposal of Voxtalisib, a potent PISBK/mTOR inhibitor. Given that Voxtalisib is an
investigational drug with limited publicly available, specific safety data, the following procedures
are based on established best practices for handling cytotoxic and hazardous compounds,
ensuring a high margin of safety in the laboratory.

l. Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are critical to minimize
exposure to Voxtalisib. The following table summarizes the recommended PPE for various
laboratory activities involving this compound. All personnel must be trained on the proper
donning and doffing of PPE to prevent contamination.
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Activity

Recommended Personal Protective
Equipment

Receiving and Unpacking

- Gloves: Double-gloving with chemotherapy-
tested nitrile gloves (meeting ASTM D6978-05
standard). The outer glove should be removed
immediately after handling the primary
container. - Gown: Disposable, back-closing
gown made of a low-permeability fabric. - Eye

Protection: Safety glasses with side shields.

Weighing and Reconstitution (in a containment

device)

- Gloves: Double-gloving with chemotherapy-
tested nitrile gloves (ASTM D6978-05). Change
gloves every 30-60 minutes or immediately if
contaminated. - Gown: Disposable, back-closing
gown made of a low-permeability fabric with
tight-fitting cuffs. - Respiratory Protection: A
NIOSH-certified respirator (e.g., N95) is
recommended, even within a containment
device, to protect against aerosolized patrticles. -

Eye Protection: Safety goggles or a face shield.

Handling of Solutions and Cell Culture

- Gloves: Double-gloving with chemotherapy-
tested nitrile gloves (ASTM D6978-05). - Gown:
Disposable, back-closing gown made of a low-
permeability fabric. - Eye Protection: Safety

glasses with side shields or goggles.

Waste Disposal and Decontamination

- Gloves: Double-gloving with heavy-duty,
chemotherapy-tested nitrile gloves. - Gown:
Disposable, back-closing gown made of a low-
permeability fabric. - Respiratory Protection: A
NIOSH-certified respirator (e.g., N95) should be
worn. - Eye Protection: A face shield worn over

safety goggles.

Il. Operational Plan for Handling Voxtalisib
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A clear and structured workflow is essential for the safe handling of Voxtalisib. The following
diagram illustrates the key stages, from preparation to disposal.

Voxtalisib Handling Workflow

lll. Disposal Plan

Proper disposal of Voxtalisib and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure. All waste generated from handling
Voxtalisib must be treated as hazardous cytotoxic waste.

Waste Segregation and Collection:

» Sharps: All needles, syringes, and other sharp objects contaminated with Voxtalisib must be
placed in a clearly labeled, puncture-resistant sharps container designated for cytotoxic
waste.

o Solid Waste: This includes gloves, gowns, bench paper, and any other solid materials
contaminated with Voxtalisib. This waste should be collected in a thick, leak-proof plastic
bag or container clearly labeled as "Cytotoxic Waste for Incineration."

o Liquid Waste: Unused Voxtalisib solutions and contaminated liquid media should be
collected in a dedicated, leak-proof, and clearly labeled container for chemical waste. Do not
dispose of liquid Voxtalisib waste down the drain.

Decontamination of Laboratory Ware:

 All non-disposable laboratory equipment and glassware that has come into contact with
Voxtalisib must be decontaminated.

o Arecommended decontamination procedure involves a two-step process:

o Inactivation: Wipe surfaces with a solution known to degrade similar chemical compounds,
such as a sodium hypochlorite solution (bleach), followed by a neutralizing agent like
sodium thiosulfate. The efficacy of this for Voxtalisib has not been formally tested, so this
IS a precautionary measure.
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o Cleaning: Following inactivation, thoroughly wash with a laboratory-grade detergent and
rinse with copious amounts of water.

Final Disposal:

All segregated and labeled Voxtalisib waste must be disposed of through a licensed
hazardous waste disposal service.[1][2] Ensure that the disposal vendor is aware of the
cytotoxic nature of the waste.

IV. Experimental Protocols: Decontamination
Surface Decontamination Protocol:

o Preparation: Ensure all personnel are wearing the appropriate PPE for waste disposal and
decontamination.

« Initial Cleaning: Absorb any visible spills with an absorbent pad.

e Decontamination:

o

Apply a 2% sodium hypochlorite solution to the contaminated surface and allow a contact
time of at least 10 minutes.

o

Wipe the surface clean with disposable towels.

o

Apply a 1% sodium thiosulfate solution to neutralize the bleach.

[¢]

Wipe the surface again with disposable towels.[3]
e Final Cleaning: Clean the surface with a laboratory-grade detergent and water.

» Disposal: All used cleaning materials (absorbent pads, towels) must be disposed of as solid
cytotoxic waste.[4]

Disclaimer: The information provided in this document is intended as a guide for safe laboratory
practices based on general principles for handling hazardous and cytotoxic compounds. It is
not a substitute for a comprehensive, site-specific risk assessment and standard operating
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procedures. Researchers should always consult their institution's Environmental Health and
Safety (EHS) department for specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Voxtalisib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684596#personal-protective-equipment-for-
handling-voxtalisib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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